Cas no 1219906-09-8 (2-4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1219906-09-8
• MF: C₂₂H₂₁FN₂O₃
• MW: 380.412149190903
• CID: 6605120
• PubChem ID: 49677393
• Update Time: 2025-06-08

2-4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
• (6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-[4-(4-fluorophenyl)-1H-pyrrol-2-yl]methanone
• F5882-6346
• AKOS024527071
• 1219906-09-8
• VU0527704-1
• SR-01000926095-1
• SR-01000926095
• (6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)(4-(4-fluorophenyl)-1H-pyrrol-2-yl)methanone
• 2-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C22H21FN2O3/c1-27-20-10-15-7-8-25(13-17(15)11-21(20)28-2)22(26)19-9-16(12-24-19)14-3-5-18(23)6-4-14/h3-6,9-12,24H,7-8,13H2,1-2H3
• InChI Key： DPKLCUOUTUYGBQ-UHFFFAOYSA-N
• SMILES： C(N1CCC2=C(C1)C=C(OC)C(OC)=C2)(C1=CC(C2=CC=C(F)C=C2)=CN1)=O

Computed Properties

• Exact Mass: 380.15362070g/mol
• Monoisotopic Mass: 380.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 2-4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline

Recent Advances in the Study of 2-4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline (CAS: 1219906-09-8)

The compound 2-4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline (CAS: 1219906-09-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways. Researchers have synthesized and characterized this molecule, demonstrating its high affinity for certain protein targets involved in inflammatory and neurodegenerative diseases. The fluorophenyl and dimethoxy groups in its structure are believed to contribute to its unique binding properties and pharmacokinetic profile.

In vitro and in vivo studies have shown promising results, with the compound exhibiting significant efficacy in disease models. For instance, one study reported its ability to inhibit key enzymes involved in pathological processes, suggesting potential applications in treating conditions such as Alzheimer's disease and rheumatoid arthritis. The compound's mechanism of action appears to involve the modulation of cellular signaling pathways, leading to reduced inflammation and improved neuronal survival.

Further investigations into the pharmacokinetics of 2-4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline have revealed favorable absorption and distribution profiles. Its metabolic stability and low toxicity in preclinical models make it a promising candidate for further development. However, challenges such as optimizing its bioavailability and minimizing off-target effects remain areas of active research.

Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore the compound's full therapeutic potential. Recent patent filings indicate growing interest in its application for novel drug formulations. Additionally, advanced computational modeling techniques are being employed to design derivatives with enhanced efficacy and selectivity.

In conclusion, 2-4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline (CAS: 1219906-09-8) represents a promising lead compound in medicinal chemistry. Its unique structural features and biological activity warrant further investigation to fully elucidate its therapeutic potential. Future research should focus on clinical translation and addressing remaining pharmacological challenges to bring this compound closer to therapeutic application.